1-[2-(4-Methylpiperidin-1-YL)-2-(thiophen-2-YL)ethyl]-3-[(5-sulfamoylthiophen-2-YL)methyl]urea

• IUPAC Name: 1-[2-(4-methylpiperidin-1-yl)-2-thiophen-2-ylethyl]-3-[(5-sulfamoylthiophen-2-yl)methyl]urea
• InChI: InChI=1S/C18H26N4O3S3/c1-13-6-8-22(9-7-13)15(16-3-2-10-26-16)12-21-18(23)20-11-14-4-5-17(27-14)28(19,24)25/h2-5,10,13,15H,6-9,11-12H2,1H3,(H2,19,24,25)(H2,20,21,23)
• InChI Key: YTOFBJOXVUHVJU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(CNC(=O)NCC2=CC=C(S2)S(=O)(=O)N)C3=CC=CS3
• Molecular Formula: C18H26N4O3S3
• Molecular Weight: 442.6 g/mol

Description

This compound, with the CAS number 941384-56-1, has a molecular weight of 442.62 and a molecular formula of C18H26N4O3S3. It is used for research purposes.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as boiling point and storage conditions, are not specified in the search results.

Scientific Research Applications

Acetylcholinesterase Inhibitors

A study explored the synthesis and biochemical evaluation of flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas as novel acetylcholinesterase inhibitors. This research aimed to optimize the spacer length linking pharmacophoric moieties and test compounds with greater conformational flexibility, which could provide insights into designing new therapeutic agents targeting neurological disorders (Vidaluc et al., 1995).

Molecular Devices

Another study focused on the cyclodextrin complexation of stilbene derivatives and the self-assembly of molecular devices, highlighting how specific structural modifications can impact the photophysical properties and self-assembly behaviors of molecular systems. Such research has implications for the development of molecular electronics and photonics (Lock et al., 2004).

Spectroscopic and Computational Studies

Research on N-diphenylphosphino-4-methylpiperidine sulfide provided detailed spectroscopic investigations and quantum chemical calculational studies, offering insights into the structural and electronic properties of such compounds. This kind of study is crucial for understanding the fundamental properties that could be leveraged in materials science and chemistry (Saraçoǧlu et al., 2014).

Antimicrobial Agents

A research endeavor synthesized and characterized urea, thiourea, sulfonamide, and carbamate derivatives of imatinib intermediate, assessing their antimicrobial and antioxidant activities. Such studies are vital for the discovery of new antimicrobial agents with potential applications in treating various infections and diseases (Chandrasekhar et al., 2019).

Hydrogel Formation

An investigation into 1-(3-Methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea demonstrated its ability to form hydrogels in specific conditions. The study of such compounds is essential for developing new materials with applications in drug delivery, tissue engineering, and other biomedical fields (Lloyd & Steed, 2011).

Safety and Hazards

The safety and hazard information for this compound is not provided in the search results.